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Compound of Interest

Compound Name: AM-6538

Cat. No.: B10775092

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of AM-6538, a

potent, long-acting, and pseudo-irreversible antagonist of the cannabinoid receptor 1 (CB1).[1]

[2] The following information is intended for preclinical research purposes only.

Product Information
Product Name: AM-6538

Molecular Formula: C₂₇H₂₆Cl₂N₄O₂

Molecular Weight: 521.43 g/mol

Mechanism of Action: AM-6538 is a high-affinity, pseudo-irreversible antagonist of the CB1

receptor.[1][2] Its long-lasting in vivo effects make it a valuable tool for studying the

consequences of sustained CB1 receptor blockade.[2][3][4][5]
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AM-6538 exhibits limited solubility in aqueous solutions but can be effectively prepared in

organic solvents and specific vehicle formulations for in vivo administration.

Solvent/Vehicl
e

Achievable
Concentration

Formulation
Details

Application Source

DMSO 45.0 mg/mL Stock solution
In vitro & In vivo

formulation
[1]

Vehicle for

Intraperitoneal

(i.p.) Injection

4.5 mg/mL

(suspended

solution)

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

In vivo (mice) [1]

Vehicle for

Intraperitoneal

(i.p.) Injection

Not specified

1:1:8 ratio of

DMSO:Tween-

80:deionized

water

In vivo (mice) [2]

Experimental Protocols
Preparation of a 45.0 mg/mL AM-6538 Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution of AM-6538 in

dimethyl sulfoxide (DMSO).

Materials:

AM-6538 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette
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Procedure:

Weigh the desired amount of AM-6538 powder using an analytical balance.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 45.0

mg/mL.

Vortex the solution until the AM-6538 is completely dissolved. Gentle warming may be

applied if necessary.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1]

Preparation of a 4.5 mg/mL AM-6538 Suspended
Solution for In Vivo Administration
This protocol details the preparation of a suspended solution suitable for intraperitoneal

injection in animal models.[1]

Materials:

AM-6538 stock solution (45.0 mg/mL in DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile tubes

Calibrated pipettes

Procedure (for 1 mL of final solution):

To 400 µL of PEG300, add 100 µL of the 45.0 mg/mL AM-6538 DMSO stock solution.
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Mix thoroughly until a homogenous solution is formed.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.

Add 450 µL of sterile saline to the mixture.

Vortex the final solution to ensure a uniform suspension. This formulation results in a 4.5

mg/mL suspended solution of AM-6538.[1]

Visualized Experimental Workflow and Signaling
Pathway
Experimental Workflow for In Vivo Administration
The following diagram illustrates the workflow for preparing and administering AM-6538 for in

vivo studies.

Solution Preparation
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Caption: Workflow for AM-6538 in vivo administration.

AM-6538 Signaling Pathway
AM-6538 acts as an antagonist at the CB1 receptor, blocking the canonical signaling pathway

activated by cannabinoid agonists.
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Caption: AM-6538 antagonism of CB1 receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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